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Compound of Interest

1-Hydroxycyclohexyl phenyl
Compound Name:
ketone

Cat. No.: B179516

A Technical Guide to 1-Hydroxycyclohexyl
Phenyl Ketone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1-Hydroxycyclohexyl phenyl ketone, a
compound of significant interest in various chemical and industrial applications, including its
role as a photoinitiator. This document outlines its core physicochemical properties, a detailed
experimental protocol for its synthesis, and a logical workflow for its preparation.

Core Physicochemical Data

1-Hydroxycyclohexyl phenyl ketone, also known as Irgacure 184, is a widely used a-
hydroxyketone photoinitiator.[1][2] Its fundamental properties are summarized below.
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Property Value Source
Molecular Formula C13H1602 [3114]
Molecular Weight 204.26 g/mol [2][3]
CAS Number 947-19-3 [5113114]
Appearance White crystalline powder [6]
Melting Point 47-50 °C

Boiling Point 175 °C at 15 mm Hg [7]

1-Benzoylcyclohexanol,
Synonyms [2][3]
Irgacure 184

Applications in Research and Development

1-Hydroxycyclohexyl phenyl ketone is primarily utilized as a high-efficiency photoinitiator for
UV-curable systems, such as coatings, inks, and adhesives.[6][7] Upon exposure to UV
radiation, it undergoes a photochemical reaction to generate reactive species that initiate
polymerization.[6] Its non-yellowing property makes it particularly valuable for clear coatings
and inks.[6] Beyond its role as a photoinitiator, it has also been employed as a reagent in
organic synthesis, for instance, in the oxidation of primary alcohols and aldehydes to carboxylic
acids.[8]

Experimental Protocol: Synthesis of 1-
Hydroxycyclohexyl Phenyl Ketone

The synthesis of 1-Hydroxycyclohexyl phenyl ketone can be achieved through a multi-step
process, commonly involving a Friedel-Crafts acylation, followed by chlorination and
subsequent hydrolysis.[1][9][10] The following is a representative protocol based on
established methodologies.

Step 1: Friedel-Crafts Acylation to form Cyclohexyl Phenyl Ketone

o Reaction Setup: To a reaction flask equipped with a stirrer, add anhydrous aluminum chloride
(catalyst) and benzene. Cool the mixture to approximately 5-10°C using an ice bath.[9]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-Hydroxycyclohexyl-phenyl-ketone
https://www.scbt.com/p/1-hydroxycyclohexyl-phenyl-ketone-947-19-3
https://webbook.nist.gov/cgi/cbook.cgi?ID=947-19-3
https://pubchem.ncbi.nlm.nih.gov/compound/1-Hydroxycyclohexyl-phenyl-ketone
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8277307.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-Hydroxycyclohexyl-phenyl-ketone
https://www.scbt.com/p/1-hydroxycyclohexyl-phenyl-ketone-947-19-3
https://wap.guidechem.com/encyclopedia/1-hydroxycyclohexyl-phenyl-ket-dic7499.html
https://www.boldchem.com/1-hydroxycyclohexyl-phenyl-ketone/
https://webbook.nist.gov/cgi/cbook.cgi?ID=947-19-3
https://pubchem.ncbi.nlm.nih.gov/compound/1-Hydroxycyclohexyl-phenyl-ketone
https://www.benchchem.com/product/b179516?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/1-hydroxycyclohexyl-phenyl-ket-dic7499.html
https://www.boldchem.com/1-hydroxycyclohexyl-phenyl-ketone/
https://wap.guidechem.com/encyclopedia/1-hydroxycyclohexyl-phenyl-ket-dic7499.html
https://wap.guidechem.com/encyclopedia/1-hydroxycyclohexyl-phenyl-ket-dic7499.html
https://www.organic-chemistry.org/chemicals/oxidations/1-hydroxycyclohexy-phenyl-ketone-1-HCPK.shtm
https://www.benchchem.com/product/b179516?utm_src=pdf-body
https://www.benchchem.com/product/b179516?utm_src=pdf-body
https://www.benchchem.com/product/b179516?utm_src=pdf-body
https://www.guidechem.com/question/how-to-prepare-1-hydroxycycloh-id138629.html
https://patents.google.com/patent/CN102267887A/en
https://www.researchgate.net/publication/293290204_Synthesis_of_a-hydroxycyclohexyl_phenyl_ketone
https://patents.google.com/patent/CN102267887A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Addition of Acylating Agent: Slowly add cyclohexanecarbonyl chloride to the cooled benzene
and catalyst mixture. The weight ratio of benzene to aluminum chloride to
cyclohexanecarbonyl chloride is typically around 9:3:3.26.[9]

e Reaction: Maintain the reaction temperature at approximately 15°C and stir for at least 2.5
hours.[9]

o Work-up: After the reaction is complete, the mixture is carefully quenched, and the organic
layer containing cyclohexyl phenyl ketone is separated.

Step 2: Chlorination of Cyclohexyl Phenyl Ketone

e Reaction Setup: Add the cyclohexyl phenyl ketone obtained from Step 1 into a chlorination
vessel.

e Chlorination: Heat the ketone to approximately 60°C and introduce chlorine gas to initiate the
chlorination reaction, yielding 1-chlorocyclohexyl phenyl ketone.[1][9]

Step 3: Alkaline Hydrolysis to form 1-Hydroxycyclohexyl Phenyl Ketone
o Reaction Setup: Prepare an agueous solution of sodium hydroxide.

o Hydrolysis: Add the 1-chlorocyclohexyl phenyl ketone from Step 2 to the sodium hydroxide
solution. The reaction is stirred until completion.[1][9]

o Extraction and Purification: The product, 1-Hydroxycyclohexyl phenyl ketone, is then
extracted using a suitable solvent like toluene. The solvent is subsequently removed, and the
crude product can be purified by recrystallization to yield the final white crystalline solid.[1][9]

Logical and Experimental Workflows

The synthesis of 1-Hydroxycyclohexyl phenyl ketone follows a logical progression from
starting materials to the final product. This workflow is visualized below.
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Starting Materials

Cyclohexanecarboxylic Acid Thionyl Chloride / PCI3 Aluminum Chloride Benzene

w/ Thionyl Chloride

Intermediates
1-Chlorocyclohexyl Phenyl Ketone Cyclohexyl Phenyl Ketone Cyclohexanecarbonyl Chloride Catalyst
NaOH(aq) w/ CI2

Synthesi{ Steps
ep 3: A e dro Step 2: Chlorination _.:' ; .'.. 0

Final Broduct

1-Hydroxycyclohexyl Phenyl Ketone

Click to download full resolution via product page

Caption: Synthetic pathway of 1-Hydroxycyclohexyl phenyl ketone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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